Cas no 1805191-58-5 (4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine
• CAS No: 1805191-58-5
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4880295
• Update Time: 2025-05-21

4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine

• Inchi： 1S/C6H3F3INO/c7-3-1-2(5(8)9)4(12)6(10)11-3/h1,5,12H
• InChI Key： JBLIFEQQAYJCTB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(N=1)F)C(F)F)O

Computed Properties

• Exact Mass: 288.921
• Monoisotopic Mass: 288.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine

4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine (CAS No. 1805191-58-5): A Comprehensive Overview

4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine (CAS No. 1805191-58-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated heterocycles, which are known for their unique electronic properties and bioactivity. The presence of multiple halogen atoms (fluorine and iodine) and a hydroxy group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine is C₆H₃F₃INO, with a molecular weight of 300.99 g/mol. Its structural features include a difluoromethyl group at the 4-position, a fluoro substituent at the 6-position, a hydroxy group at the 3-position, and an iodine atom at the 2-position of the pyridine ring. This arrangement contributes to its distinct physicochemical properties, such as moderate solubility in polar organic solvents and stability under controlled conditions.

In recent years, fluorinated pyridine derivatives like 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine have become a hot topic in drug discovery due to their ability to improve metabolic stability and bioavailability. Researchers are particularly interested in how the difluoromethyl group can mimic certain biological functionalities while enhancing lipophilicity. This compound is often searched in relation to "fluorinated building blocks in medicinal chemistry" and "iodopyridine applications in pharmaceuticals," reflecting its growing importance in the field.

The synthetic routes to 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine typically involve multi-step procedures starting from simpler pyridine precursors. Key steps may include halogenation, hydroxylation, and difluoromethylation reactions, often requiring careful control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and ensuring its quality for further applications.

One of the most promising applications of 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine is in the development of novel antimicrobial agents. The combination of fluorine and iodine atoms in its structure has shown potential in targeting resistant bacterial strains, a critical area of research given the global rise in antibiotic resistance. Additionally, its utility as a key intermediate in synthesizing crop protection chemicals has been explored, particularly in creating next-generation fungicides with improved environmental profiles.

From a market perspective, the demand for high-value fluorinated intermediates like 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine is steadily increasing. Pharmaceutical companies and contract research organizations frequently search for "custom synthesis of fluorinated pyridines" and "halogenated heterocycle suppliers," indicating strong commercial interest. The compound's CAS number (1805191-58-5) is often used as a unique identifier in chemical databases and procurement systems.

Handling and storage of 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine require standard laboratory precautions for halogenated compounds. It should be stored in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical.

Recent advancements in green chemistry have also impacted the production of compounds like 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine. Researchers are investigating more sustainable methods for introducing fluorine atoms into organic molecules, which aligns with the pharmaceutical industry's growing emphasis on environmentally friendly processes. This has led to increased searches for "eco-friendly fluorination techniques" and "green synthesis of halogenated compounds."

In analytical applications, 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine serves as a valuable reference standard for method development in LC-MS and GC-MS systems. Its distinct mass fragmentation pattern and UV absorption characteristics make it useful for calibrating instruments and validating analytical protocols, particularly in pharmaceutical quality control laboratories.

The future research directions for 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine likely include exploring its potential in PET radiopharmaceuticals (given the presence of fluorine) and as a building block for metal-organic frameworks (MOFs) with specialized adsorption properties. These emerging applications are generating considerable interest in both academic and industrial circles, as evidenced by search trends for "fluorinated compounds in imaging agents" and "halogenated linkers for MOFs."

For researchers working with 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine, it's important to consult recent patent literature and scientific publications to stay updated on its latest applications. The compound's unique combination of substituents offers numerous possibilities for structural modification, making it a valuable tool for structure-activity relationship (SAR) studies in various therapeutic areas.

In conclusion, 4-(Difluoromethyl)-6-fluoro-3-hydroxy-2-iodopyridine (CAS No. 1805191-58-5) represents an important class of fluorinated heterocyclic compounds with wide-ranging applications in life sciences and materials chemistry. Its strategic importance as a multifunctional building block ensures continued interest from the scientific community, while ongoing developments in synthetic methodology and application research promise to unlock even more potential for this versatile molecule.